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molecular formula C10H8O3 B7943635 2-Propenoic acid, 3-(4-formylphenyl)-

2-Propenoic acid, 3-(4-formylphenyl)-

Cat. No. B7943635
M. Wt: 176.17 g/mol
InChI Key: LBOUHDMYVURTMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04803211

Procedure details

A drop of piperidine was added to a mixture of 13.4 g of p-tolualdehyde, 5 g of malonic acid and 50 ml of pyridine. The mixture was heated to reflux until evolution of carbon dioxide was discontinued. The reaction mixture was concentrated under reduced pressure and, 200 ml of water and 12 g of hydrogen sodium carbonate were added thereto. The mixture was washed with ethyl acetate and made acidic with conc. hydrochloric acid. The precipitated crystals were taken out by filtration, thoroughly washed with water and dried to give 6.6 g of p-formylcinnamic acid.
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
p-tolualdehyde
Quantity
13.4 g
Type
reactant
Reaction Step One
Name
malonic acid
Quantity
5 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
50 mL
Type
solvent
Reaction Step One
Name
carbon dioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
p-formylcinnamic acid

Identifiers

REACTION_CXSMILES
N1CCCCC1.[C:7]1([CH3:15])[CH:12]=[CH:11][C:10]([CH:13]=[O:14])=[CH:9][CH:8]=1.C(O)(=O)[CH2:17][C:18]([OH:20])=[O:19].C(=O)=O>N1C=CC=CC=1>[CH:13]([C:10]1[CH:11]=[CH:12][C:7]([CH:15]=[CH:17][C:18]([OH:20])=[O:19])=[CH:8][CH:9]=1)=[O:14]

Inputs

Step One
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCCCC1
Name
p-tolualdehyde
Quantity
13.4 g
Type
reactant
Smiles
C1(=CC=C(C=C1)C=O)C
Name
malonic acid
Quantity
5 g
Type
reactant
Smiles
C(CC(=O)O)(=O)O
Name
pyridine
Quantity
50 mL
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
carbon dioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure and, 200 ml of water and 12 g of hydrogen sodium carbonate
ADDITION
Type
ADDITION
Details
were added
WASH
Type
WASH
Details
The mixture was washed with ethyl acetate
FILTRATION
Type
FILTRATION
Details
The precipitated crystals were taken out by filtration
WASH
Type
WASH
Details
thoroughly washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
p-formylcinnamic acid
Type
product
Smiles
C(=O)C1=CC=C(C=CC(=O)O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 6.6 g
YIELD: CALCULATEDPERCENTYIELD 78%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.